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Compound of Interest

5-Methoxy-2-morpholin-4-
Compound Name:
ylbenzonitrile

CAS No.: 1287217-53-1

Cat. No.: B1394024

Get Quote

Technical Monograph: 5-Methoxy-2-morpholin-4-
ylbenzonitrile

CAS: 1287217-53-1 Formula: C12H14N202 Molecular Weight: 218.25 g/mol

Executive Summary

5-Methoxy-2-morpholin-4-ylbenzonitrile represents a "privileged scaffold" in modern
medicinal chemistry, particularly within the kinase inhibitor landscape. As a Senior Application
Scientist, | categorize this compound not merely as a catalog intermediate, but as a strategic
solubility-enhancing pharmacophore.

The juxtaposition of the morpholine ring (a hydrophilic, non-aromatic heterocycle) ortho to a
nitrile group creates a distinct electronic push-pull system. This architecture is critical for
modulating the physicochemical properties of drug candidates, specifically lowering lipophilicity
(LogP) while maintaining aromatic stacking potential. This guide details the physicochemical
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profile, optimized synthetic protocols, and quality assurance metrics required for utilizing this

building block in high-throughput lead optimization.

Physicochemical Profile & Drug-Like Properties

Understanding the "Rules of 5" compliance is the first step in scaffold selection. The

morpholine moiety is a key driver here, acting as a hydrogen bond acceptor and solubility

handle.

Table 1: Calculated & Observed Properties

Property Value Technical Context
Typical of electron-rich
Appearance Off-white to pale yellow solid benzonitriles; color deepens

with oxidation.

Ideal range for oral

bioavailability; allows

Predicted LogP ~1.8-2.1 N
membrane permeability
without excessive lipophilicity.
(Nitrile ~23.8 + Ether ~9.2 +

TPSA ~50-60 A2 Morpholine N/O). Excellent for

CNS penetration potential.

pKa (Conj. Acid)

~5.5 (Morpholine N)

The electron-withdrawing nitrile
ortho to the morpholine lowers
the basicity of the morpholine
nitrogen compared to free

morpholine (pKa 8.36).

Solubility

Moderate (Water); High
(DMSO, DCM)

The methoxy and morpholine
groups disrupt crystal lattice
energy, improving solubility
over unsubstituted

benzonitriles.
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Scientist's Note: The reduced basicity of the morpholine nitrogen (due to the ortho-cyano effect)
is a critical feature. It reduces the likelihood of lysosomal trapping (phospholipidosis), a common

toxicity liability in morpholine-containing drugs.

Synthetic Process Chemistry

The synthesis of CAS 1287217-53-1 is a classic study in Nucleophilic Aromatic Substitution
(SNAr). The presence of the nitrile group at the ortho position is the driving force, activating the
ring for nucleophilic attack by morpholine.

Retrosynthetic Analysis

The most robust route disconnects the C-N bond between the benzene ring and the
morpholine nitrogen.

e Precursor A: 2-Fluoro-5-methoxybenzonitrile (The electrophile). The Fluorine is preferred
over Chlorine due to the higher electronegativity increasing the rate of the intermediate
Meisenheimer complex formation.

e Precursor B: Morpholine (The nucleophile).

Optimized Experimental Protocol

Standard Operating Procedure (SOP-Synth-1287)
Reagents:

e 2-Fluoro-5-methoxybenzonitrile (1.0 eq)

e Morpholine (1.2 eq) - Slight excess drives kinetics.

o Potassium Carbonate (K2COs3) (2.0 eq) - Acid scavenger.
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» Solvent: Acetonitrile (MeCN) or DMSO. MeCN is preferred for easier workup; DMSO for
faster kinetics.

Step-by-Step Methodology:

o Charge: To a dry round-bottom flask equipped with a magnetic stir bar, add 2-Fluoro-5-
methoxybenzonitrile (10 mmol) and anhydrous K2COs (20 mmol).

e Solvation: Add Acetonitrile (30 mL) and stir to create a suspension.
o Addition: Add Morpholine (12 mmol) dropwise at room temperature. Exotherm is possible.
o Reaction: Heat the mixture to reflux (80-82°C) for 4—6 hours.

o Process Control: Monitor via TLC (30% EtOAc/Hexanes) or LC-MS. The disappearance of
the starting fluoride signals completion.

o Workup: Cool to RT. Filter off the inorganic salts (KF, excess K2CO3).

« Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the residue from
Ethanol/Heptane to yield the target product.

Reaction Workflow Diagram

The following diagram illustrates the critical decision nodes in the synthesis and purification
workflow.
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Figure 1: Process flow for the synthesis of 5-Methoxy-2-morpholin-4-ylbenzonitrile via SNAr
mechanism.
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Structural Biology & Pharmacophore Utility

Why utilize CAS 1287217-53-17? In drug discovery, this fragment serves as a high-value "cap"
or core scaffold.

The Ortho-Effect

The nitrile group at the 2-position locks the conformation of the morpholine ring relative to the
benzene plane due to steric pressure and electronic repulsion. This reduces the entropic
penalty upon binding to a protein target (e.g., the ATP-binding pocket of a kinase).

Metabolic Stability

The 5-methoxy group blocks the para-position (relative to the morpholine), which is a common
site for CYP450-mediated oxidation. However, the methoxy group itself can be a site for O-
demethylation.

» Design Tip: If O-demethylation is observed in microsome stability assays, consider replacing
the -OCHs with -OCFs or -Cl in next-generation analogs.

Pharmacophore Interaction Map

Nitrile (-CN)
H-Bond Acceptor

Morpholine Oxygen
Solubility / H-Bond Acceptor

/

5-Methoxy-2-morpholin
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Benzene Ring
Pi-Pi Stacking
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Figure 2: Pharmacophore mapping illustrating the functional roles of the substituents in
biological environments.

Quality Control & Analytical Standards

To ensure the integrity of biological data, the purity of this building block must be rigorously
validated.

NMR Interpretation (Proton H-1)

A successful synthesis is validated by the distinct shift of the morpholine protons.

o Aromatic Region (3H): You will see a pattern characteristic of 1,2,4-substitution. The proton
ortho to the nitrile (C6) will be deshielded.

o Methoxy (3H): Sharp singlet ~3.8 ppm.

e Morpholine (8H): Two distinct triplets (or broad multiplets) around 3.0 ppm (N-CHz) and 3.8
ppm (O-CH.).

o Diagnostic: If the reaction is incomplete, the integration of the morpholine signals will not
match the aromatic signals 1:1.

Storage & Stability

» Hygroscopicity: Morpholine salts can be hygroscopic. Store the free base in a desiccator.

o Shelf Life: Stable for >2 years at -20°C if protected from light (to prevent nitrile hydrolysis or
N-oxide formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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